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Compound of Interest

Compound Name: Benzyl 4-methylnicotinate

CAS No.: 164464-66-8

Cat. No.: B3367201

Get Quote

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of Benzyl 4-methylnicotinate, a nicotinic

acid derivative of significant interest in pharmaceutical and cosmetic research. Due to the

limited availability of direct literature on this specific ester, this document synthesizes

information from established chemical principles and data from closely related compounds to

offer a robust and scientifically grounded resource. We will delve into its core molecular

attributes, a plausible and detailed synthesis protocol, and its potential applications, all

supported by authoritative references.

Core Molecular and Physical Properties
Benzyl 4-methylnicotinate is the benzyl ester of 4-methylnicotinic acid. The introduction of a

methyl group at the 4-position of the pyridine ring distinguishes it from the more commonly

known benzyl nicotinate, influencing its steric and electronic properties.

Molecular Formula and Weight
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The chemical structure of Benzyl 4-methylnicotinate is formed by the esterification of 4-

methylnicotinic acid with benzyl alcohol. This leads to the following molecular characteristics:

Chemical Formula: C₁₄H₁₃NO₂

Molecular Weight: 227.26 g/mol

These fundamental properties are crucial for stoichiometric calculations in synthesis, as well as

for analytical characterization techniques such as mass spectrometry.

Structural Representation
Caption: Chemical structure of Benzyl 4-methylnicotinate.

Predicted Physicochemical Properties
While experimental data for Benzyl 4-methylnicotinate is not readily available, its properties

can be inferred from its constituent parts and related molecules. It is expected to be a liquid or

a low-melting solid at room temperature, with limited solubility in water but good solubility in

organic solvents like ethanol, and dimethyl sulfoxide (DMSO)[1].

Property Predicted Value

Molecular Formula C₁₄H₁₃NO₂

Molecular Weight 227.26 g/mol

Physical State Liquid or low-melting solid

Solubility Poor in water, good in organic solvents

Synthesis of Benzyl 4-methylnicotinate: A Detailed
Protocol
The most direct and classical approach for synthesizing Benzyl 4-methylnicotinate is the

Fischer-Speier esterification of 4-methylnicotinic acid with benzyl alcohol, using a strong acid

catalyst. This method is widely applicable for the preparation of esters from carboxylic acids

and alcohols.[2][3][4]
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Reaction Principle
The Fischer-Speier esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.

The acid protonates the carbonyl oxygen of the carboxylic acid, increasing its electrophilicity.

The alcohol then acts as a nucleophile, attacking the carbonyl carbon. Subsequent proton

transfers and elimination of a water molecule yield the ester.

Reactants

Reaction Conditions

Products
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Caption: Workflow for the synthesis of Benzyl 4-methylnicotinate.

Step-by-Step Experimental Protocol
Materials:

4-Methylnicotinic acid

Benzyl alcohol (reagent grade, anhydrous)
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Concentrated sulfuric acid (H₂SO₄)

Toluene (optional, for azeotropic removal of water)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate and hexane for chromatography

Round-bottom flask

Reflux condenser

Dean-Stark trap (if using toluene)

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-

methylnicotinic acid (1 equivalent) and an excess of benzyl alcohol (3-5 equivalents), which

also serves as the solvent. Alternatively, use a smaller excess of benzyl alcohol (1.5-2

equivalents) in a solvent like toluene, and equip the apparatus with a Dean-Stark trap to

remove water as it forms.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid

(approximately 5% of the moles of the carboxylic acid) to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain it at this temperature. The reaction progress

can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the

starting carboxylic acid.
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Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

Neutralization: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst and any unreacted carboxylic acid), and finally with

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by silica gel column chromatography, typically using a

gradient of ethyl acetate in hexane as the eluent, to obtain pure Benzyl 4-methylnicotinate.

Potential Applications and Biological Significance
While specific studies on Benzyl 4-methylnicotinate are limited, its potential applications can

be extrapolated from the known properties of nicotinic acid derivatives and other nicotinates.

Vasodilatory and Anti-inflammatory Properties
Nicotinic acid and its esters are well-known for their vasodilatory effects, which can increase

blood flow to the skin.[5][6] This property is utilized in topical formulations to enhance the

delivery of other active ingredients and to treat certain skin conditions. Furthermore, derivatives

of nicotinic acid have shown anti-inflammatory and analgesic properties.[7] 4-Methylnicotinic

acid itself has been reported to possess anti-inflammatory, antimicrobial, and antioxidant

properties.[1]

Role in Drug Delivery
The esterification of nicotinic acid can modulate its pharmacokinetic properties, potentially

creating prodrugs with improved skin penetration or altered release profiles. Benzyl esters are

a common chemical modification in drug design to enhance lipophilicity and membrane

permeability.

Potential in Cardiovascular and Metabolic Research
Pharmacological doses of nicotinic acid are known to have beneficial effects on lipid profiles,

including lowering LDL cholesterol and triglycerides while raising HDL cholesterol.[8][9][10] The
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investigation of novel nicotinic acid derivatives, such as Benzyl 4-methylnicotinate, could be a

promising avenue for developing new therapeutics for dyslipidemia and cardiovascular

diseases.

Pharmaceutical Applications Cosmetic Applications

Benzyl 4-methylnicotinate
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Caption: Potential applications of Benzyl 4-methylnicotinate.

Safety and Handling
As with any chemical compound, proper safety precautions should be observed when handling

Benzyl 4-methylnicotinate. Based on the data for related compounds, it should be handled in

a well-ventilated area, and personal protective equipment (gloves, safety glasses) should be

worn.[1]

Conclusion
Benzyl 4-methylnicotinate represents an interesting, albeit understudied, derivative of

nicotinic acid. This guide has provided a comprehensive overview of its deduced molecular

properties, a detailed and practical synthesis protocol, and a discussion of its potential

applications based on established scientific principles and data from analogous compounds. It

is our hope that this technical resource will serve as a valuable starting point for researchers

and drug development professionals interested in exploring the potential of this and other novel

nicotinic acid derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3367201?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

